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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Chloroheptane (also known as heptyl chloride) is a halogenated alkane with the chemical

formula C₇H₁₅Cl.[1] It is a colorless liquid that is insoluble in water and possesses a

characteristic odor.[1] As a primary alkyl halide, 1-Chloroheptane serves as a versatile

intermediate in various organic syntheses and finds applications in materials science.[1] A

thorough understanding of its physical properties is paramount for its effective use in research

and development, particularly in process design, safety assessments, and analytical method

development. This guide provides a comprehensive overview of the key physical properties of

1-Chloroheptane, detailed experimental protocols for their determination, and logical diagrams

to illustrate the interplay of these characteristics.

Core Physical Properties
The physical characteristics of 1-Chloroheptane are dictated by its molecular structure: a

seven-carbon chain with a terminal chlorine atom. The presence of the electronegative chlorine

atom introduces a slight polarity, while the long alkyl chain imparts nonpolar characteristics,

influencing its boiling point, solubility, and density.
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The following table summarizes the key physical properties of 1-Chloroheptane based on

cited literature values.

Property Value Units References

Molecular Formula C₇H₁₅Cl [1][2]

Molecular Weight 134.65 g/mol [2]

Appearance Colorless liquid [1][2]

Melting Point -69 to -70 °C [1][3]

Boiling Point 159 - 161 °C [1]

Density 0.877 - 0.881 g/mL at 25 °C [1][3]

Refractive Index

(n²⁰/D)
1.425 - 1.426 [1][3]

Solubility in Water Insoluble [1][2]

Flash Point 107 °F [1]

Experimental Protocols
Accurate determination of physical properties is crucial for the characterization and quality

control of chemical substances. Below are detailed, generalized methodologies for measuring

the key physical properties of liquid compounds like 1-Chloroheptane.

Determination of Boiling Point (Micro Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer (0-200 °C range)
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Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

Mineral oil or other suitable heating bath fluid

Procedure:

Add a small volume (approximately 0.5 mL) of 1-Chloroheptane to the small test tube.

Place the capillary tube, with its sealed end facing upwards, into the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube containing mineral oil,

making sure the oil level is above the side arm to allow for proper convection.

Gently heat the side arm of the Thiele tube.[4] As the temperature rises, a stream of bubbles

will emerge from the open end of the capillary tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling ceases and the liquid just begins

to enter the capillary tube.[4] Record this temperature.

Determination of Melting Point
For substances with low melting points like 1-Chloroheptane, a cryostat or a specialized low-

temperature melting point apparatus is required.

Apparatus:

Low-temperature melting point apparatus or cryostat
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Capillary tubes

Sample holder

Digital thermometer

Procedure:

Introduce a small, dry sample of solidified 1-Chloroheptane into a capillary tube.

Place the capillary tube into the sample holder of the melting point apparatus.

Cool the apparatus to a temperature well below the expected melting point.

Slowly increase the temperature at a controlled rate (e.g., 1-2 °C per minute) as you

approach the anticipated melting point.

The melting point range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes a clear liquid.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus:

Pycnometer (a glass flask with a specific, accurately known volume)

Analytical balance

Water bath for temperature control

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty pycnometer on an analytical balance and record its mass (m₁).

Fill the pycnometer with 1-Chloroheptane, ensuring no air bubbles are trapped.
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Place the filled pycnometer in a constant temperature water bath (e.g., 25 °C) until it reaches

thermal equilibrium.

Carefully dry the outside of the pycnometer and weigh it. Record this mass (m₂).

The mass of the 1-Chloroheptane is m₂ - m₁.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Refractive Index
The refractive index measures how much the path of light is bent, or refracted, when entering a

substance. It is a characteristic property that is dependent on temperature and the wavelength

of light.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp, D-line at 589 nm)

Dropper

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.

Calibrate the refractometer using a standard liquid with a known refractive index.

Using a dropper, place a few drops of 1-Chloroheptane onto the surface of the prism.[5]

Close the prisms and allow the sample to reach the desired temperature (e.g., 20 °C) by

circulating water from the constant temperature bath.

Adjust the light source and the refractometer's eyepiece to bring the dividing line between

the light and dark fields into sharp focus.
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Rotate the prism assembly until the dividing line is centered on the crosshairs of the

eyepiece.

Read the refractive index value directly from the instrument's scale.[5]

Mandatory Visualizations
The following diagrams, generated using the DOT language, illustrate key conceptual

relationships and experimental workflows relevant to the physical properties of 1-
Chloroheptane.
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Intermolecular Forces and Physical Properties of 1-Chloroheptane

Molecular Structure

Intermolecular Forces

Physical Properties

1-Chloroheptane (C₇H₁₅Cl)

Heptyl Chain (C₇H₁₅-)Chlorine Atom (-Cl)

Density Refractive Index

Van der Waals Forces

Dominant contributor

Solubility

Leads to insolubility in waterDipole-Dipole Interactions

Introduces polarity

Boiling Point

Increases with chain length

Melting Point

Slightly increases
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Experimental Workflow: Boiling Point Determination

Start

Prepare Sample and Apparatus:
- Add liquid to test tube

- Insert inverted capillary tube
- Attach to thermometer

Heat the Apparatus Gently
(e.g., Thiele tube with mineral oil)

Observe for a Steady Stream of Bubbles

Remove Heat and Allow to Cool Slowly

Bubbles are steady

Record Temperature When Liquid Enters Capillary

End: Boiling Point Determined

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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